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Compound of Interest

Compound Name:
2-Hydroxy-5-methyl-3-

nitrobenzaldehyde

Cat. No.: B183002 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 2-Hydroxy-3-methyl-5-

nitrobenzaldehyde, including its chemical properties, synthesis protocols, and potential

biological significance. The information is presented to support research and development

activities in the fields of medicinal chemistry and materials science.

Chemical Identity and Properties
The IUPAC name for the compound is 2-hydroxy-3-methyl-5-nitrobenzaldehyde[1][2]. It is an

aromatic aldehyde, a derivative of benzaldehyde with hydroxy, methyl, and nitro group

substituents.

Table 1: Chemical and Physical Properties
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Property Value Source

Molecular Formula C8H7NO4 PubChem[1]

Molecular Weight 181.15 g/mol PubChem[1]

CAS Number 68007-03-4 ChemSrc[2]

Appearance Not specified N/A

Melting Point Not specified N/A

Boiling Point Not specified N/A

Solubility Not specified N/A

XLogP3 1.8 PubChem[1]

Table 2: Spectral Data Summary

Data Type Availability

1H NMR Available[3]

13C NMR Available[3]

IR Spectroscopy Available[3][4]

Mass Spectrometry Available[3]

Synthesis Protocol
The synthesis of 2-hydroxy-3-methyl-5-nitrobenzaldehyde typically involves the nitration of 2-

hydroxy-3-methylbenzaldehyde. Below is a generalized experimental protocol based on

standard nitration procedures for similar phenolic aldehydes.

Objective: To synthesize 2-hydroxy-3-methyl-5-nitrobenzaldehyde via electrophilic aromatic

substitution.

Materials:
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2-hydroxy-3-methylbenzaldehyde

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Distilled Water

Ethanol (for recrystallization)

Procedure:

Preparation of the Nitrating Mixture: In a flask submerged in an ice-salt bath, slowly add a

stoichiometric amount of concentrated nitric acid to a cooled solution of concentrated sulfuric

acid. Maintain the temperature below 10°C.

Dissolution of Starting Material: Dissolve 2-hydroxy-3-methylbenzaldehyde in a minimal

amount of concentrated sulfuric acid in a separate flask, keeping the mixture cool.

Nitration Reaction: Slowly add the nitrating mixture dropwise to the dissolved 2-hydroxy-3-

methylbenzaldehyde solution. Stir the reaction mixture continuously and maintain the

temperature between 0-5°C to control the reaction rate and prevent over-nitration.

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, pour the mixture slowly onto crushed ice with

constant stirring. This will cause the crude product to precipitate.

Isolation: Filter the precipitated solid using a Buchner funnel and wash thoroughly with cold

distilled water to remove any residual acid.

Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to

obtain the purified 2-hydroxy-3-methyl-5-nitrobenzaldehyde.

Characterization: Confirm the identity and purity of the final product using techniques such

as melting point determination, NMR spectroscopy, and IR spectroscopy.
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A general workflow for the synthesis is illustrated in the diagram below.
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Diagram 1: Synthesis Workflow

Biological Activity and Research Applications
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While specific biological activities for 2-hydroxy-3-methyl-5-nitrobenzaldehyde are not

extensively documented in the provided search results, related nitrobenzaldehyde derivatives

have shown significant potential in medicinal chemistry. For instance, compounds with similar

structural motifs have demonstrated antimicrobial and anticancer properties[5][6].

Antimicrobial Potential: The nitro group is a key pharmacophore in several antimicrobial

agents. It is hypothesized that compounds like 2-hydroxy-3-methyl-5-nitrobenzaldehyde

could interfere with microbial cellular processes, potentially by disrupting cell membranes or

inhibiting essential enzymes[5].

Anticancer Potential: Some nitroaromatic compounds have been shown to induce

cytotoxicity in cancer cell lines, often through mechanisms involving the induction of

apoptosis or necrosis[5]. The reactivity of the aldehyde and the electronic properties of the

substituted benzene ring could allow for targeted interactions with biological

macromolecules.

Further research into this specific compound could involve a screening cascade to determine

its biological efficacy.

The diagram below outlines a potential experimental workflow for investigating the biological

activity of this compound.
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Diagram 2: Biological Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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